Cas no 2137693-02-6 (5-Thiazolepropanoic acid, α,α-difluoro-)

• Product Name: 5-Thiazolepropanoic acid, α,α-difluoro-
• CAS No: 2137693-02-6
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 5294234
• Update Time: 2025-05-20

5-Thiazolepropanoic acid, α,α-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1,3-thiazol-5-yl)propanoic acid
• 5-Thiazolepropanoic acid, α,α-difluoro-

• Inchi： 1S/C6H5F2NO2S/c7-6(8,5(10)11)1-4-2-9-3-12-4/h2-3H,1H2,(H,10,11)
• InChI Key： IBMWKLKMOLSYTF-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4

Additional information on 5-Thiazolepropanoic acid, α,α-difluoro-

5-Thiazolepropanoic Acid, α,α-Difluoro-

5-Thiazolepropanoic acid, α,α-difluoro- is a chemical compound with the CAS number 2137693-02-6. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a thiazole ring substituted with a propanoic acid group and two fluorine atoms at the alpha position. This unique combination of functional groups makes it a versatile molecule with potential for various chemical transformations and biological activities.

The synthesis of 5-thiazolepropanoic acid, α,α-difluoro- typically involves multi-step reactions starting from thiazole precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound with high purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiazole ring while maintaining control over the fluorination process. These methods not only improve yield but also reduce reaction time, making them more suitable for large-scale production.

In terms of applications, 5-thiazolepropanoic acid, α,α-difluoro- has shown promise in the field of pharmacology. Studies have demonstrated its potential as a lead compound for developing new drugs targeting various diseases. For example, recent research indicates that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its fluorinated structure enhances its lipophilicity, which is advantageous for improving bioavailability in drug delivery systems.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to act as a building block for constructing complex molecules has led to its use in synthesizing advanced materials such as polymers and catalysts. For instance, researchers have utilized 5-thiazolepropanoic acid, α,α-difluoro- as a monomer in the synthesis of stimuli-responsive polymers that can respond to environmental changes like temperature or pH levels. These materials hold potential for applications in sensors and drug delivery systems.

The fluorination at the alpha position plays a critical role in determining the physical and chemical properties of this compound. Fluorine atoms are known to increase molecular stability and alter electronic properties, which can significantly influence reactivity and selectivity in chemical reactions. Recent studies have explored the impact of fluorination on the photophysical properties of thiazole derivatives, revealing their potential as fluorescent probes for bioimaging applications.

In conclusion, 5-thiazolepropanoic acid, α,α-difluoro- is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in advancing both basic and applied sciences.